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Compound Name: Lesogaberan napadisylate

Cat. No.: B11934014

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lesogaberan (also known as AZD3355) is a potent and selective agonist of the GABA-B
receptor.[1] As a critical component of inhibitory neurotransmission in the central nervous
system, the GABA-B receptor is a key target in drug development for various neurological and
physiological conditions. Proper dissolution and preparation of Lesogaberan napadisylate are
paramount for accurate and reproducible in vitro studies investigating its therapeutic potential.
These application notes provide detailed protocols for the dissolution of Lesogaberan
napadisylate for use in cell culture experiments, alongside an overview of its mechanism of
action.

Mechanism of Action

Lesogaberan exerts its effects by binding to and activating GABA-B receptors, which are G-
protein coupled receptors (GPCRS). Activation of the GABA-B receptor leads to the dissociation
of the associated Gi/o protein into its Ga and Gy subunits. These subunits then modulate
downstream effectors, leading to a net inhibitory effect on neuronal excitability. Key
downstream events include the activation of G-protein-coupled inwardly rectifying potassium
(GIRK) channels, inhibition of voltage-gated calcium channels, and inhibition of adenylyl
cyclase activity.
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Data Presentation: Solubility of Lesogaberan Salts

While specific quantitative solubility data for Lesogaberan napadisylate in common laboratory
solvents is not readily available from commercial suppliers, a documented method for its
dissolution for cell culture has been published. For reference, solubility information for the
hydrochloride salt of Lesogaberan is also provided as a potential alternative, noting that the

different salt form may influence solubility characteristics.

Compound Salt Reported
Solvent ] Notes
Form Concentration
Successfully used for
Lesogaberan Normal Saline (0.9% ] preparing working
2 mM (Stock Solution) ) ]
(AZD3355) NaCl) solutions in DMEM for
cell culture.
A complex solvent
10% DMSO, 40% system primarily for in
Lesogaberan ] )
) PEG300, 5% Tween- =6 mg/mL vivo studies, but
Hydrochloride . o
80, 45% Saline indicates DMSO
compatibility.
Another in vivo
10% DMSO, 90% formulation
Lesogaberan ) )
) (20% SBE-B-CD in =6 mg/mL demonstrating
Hydrochloride ) o
Saline) solubility in a DMSO-
based vehicle.
An oil-based
Lesogaberan 10% DMSO, 90% ) o
] ) > 6 mg/mL formulation for in vivo
Hydrochloride Corn QOil

use.

Experimental Protocols
Protocol 1: Preparation of Lesogaberan Napadisylate
Stock Solution in Saline for Cell Culture
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This protocol is based on a published study and is the recommended method for preparing

Lesogaberan napadisylate for in vitro experiments.

Materials:

Lesogaberan napadisylate powder

Sterile normal saline (0.9% sodium chloride)
Sterile microcentrifuge tubes

Sterile filtered pipette tips

Vortex mixer

Procedure:

Aseptic Technique: Perform all steps in a sterile environment (e.g., a laminar flow hood) to
maintain the sterility of the stock solution.

Weighing: Accurately weigh the desired amount of Lesogaberan napadisylate powder.

Reconstitution: Add the appropriate volume of sterile normal saline to the powder to achieve
a 2 mM stock solution.

Dissolution: Vortex the solution thoroughly until the powder is completely dissolved. Gentle
warming or brief sonication may be used to aid dissolution if necessary, but avoid excessive
heat.

Sterilization (Optional): If the initial components were not sterile, filter the stock solution
through a 0.22 um sterile syringe filter into a new sterile tube.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid
repeated freeze-thaw cycles. Store the aliquots at -20°C or -80°C for long-term storage.

Protocol 2: Preparation of Working Solutions in Cell
Culture Medium
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Materials:

2 mM Lesogaberan napadisylate stock solution (from Protocol 1)

Complete cell culture medium (e.g., DMEM with serum and antibiotics)

Sterile microcentrifuge tubes or plates

Sterile filtered pipette tips
Procedure:

e Thawing: Thaw a single aliquot of the 2 mM Lesogaberan napadisylate stock solution at
room temperature.

» Serial Dilutions: Perform serial dilutions of the stock solution in complete cell culture medium
to achieve the desired final working concentrations. For example, to prepare a 100 uM
intermediate solution, add 5 pL of the 2 mM stock to 95 pL of medium. Then, use this
intermediate solution to make final dilutions in your cell culture plates.

o Application to Cells: Add the final diluted Lesogaberan napadisylate solutions to your cell
cultures and proceed with the experiment. In vitro studies have successfully used working
concentrations in the range of 3 nM to 300 nM.

Mandatory Visualizations
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Caption: Experimental workflow for preparing Lesogaberan napadisylate solutions.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b11934014?utm_src=pdf-body
https://www.benchchem.com/product/b11934014?utm_src=pdf-body
https://www.benchchem.com/product/b11934014?utm_src=pdf-body
https://www.benchchem.com/product/b11934014?utm_src=pdf-body-img
https://www.benchchem.com/product/b11934014?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11934014?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

GABA-B Receptor
(Heterodimer)

Gi/o Protein

Inhibits Inhibits Activates

Downstreamny Effectors

Voltage-Gated GIRK K+
Ca2+ Channels Channels

Adenylyl Cyclase

———

CcAMP Production Ca2+ Influx N7 Efflgx :
(Hyperpolarization)

Click to download full resolution via product page

Caption: GABA-B receptor signaling pathway activated by Lesogaberan.

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b11934014?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11934014?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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